Cas no 70218-66-5 ((2R)-2-[(4-chlorobenzyl)amino]butan-1-ol)

• Product Name: (2R)-2-[(4-chlorobenzyl)amino]butan-1-ol
• CAS No: 70218-66-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 1742057
• PubChem ID: 112202
• Update Time: 2025-04-21

(2R)-2-[(4-chlorobenzyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(4-chlorobenzyl)amino]butan-1-ol
• 1-Butanol, 2-(((4-chlorophenyl)methyl)amino)-, (2R)-
• 1-Butanol, 2-(((4-chlorophenyl)methyl)amino)-, (R)-(-)-
• 1-butanol, 2-[[(4-chlorophenyl)methyl]amino]-, (2R)-
• (R)-2-[[(4-Chlorophenyl)methyl]amino]-1-butanol
• 2-[(4-chlorobenzyl)amino]-1-butanol
• 2-[(4-chlorophenyl)methylamino]butan-1-ol
• AKOS017269334
• SCHEMBL10706332
• 2-[(4-chlorobenzyl)amino]butan-1-ol
• 70218-66-5
• STK510824
• AKOS001477918
• 2-{[(4-chlorophenyl)methyl]amino}butan-1-ol

• Inchi： 1S/C11H16ClNO/c1-2-11(8-14)13-7-9-3-5-10(12)6-4-9/h3-6,11,13-14H,2,7-8H2,1H3
• InChI Key： MSPQTZWVTYYOJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CO)CC

Computed Properties

• Exact Mass: 213.09218
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26